Cas no 2763902-90-3 (2,4-Dichloro-6-ethynyl-1,3,5-triazine)

• Product Name: 2,4-Dichloro-6-ethynyl-1,3,5-triazine
• CAS No: 2763902-90-3
• MF: C₅HCl₂N₃
• MW: 173.987538099289
• CID: 5923437
• PubChem ID: 88584954
• Update Time: 2025-11-02

2,4-Dichloro-6-ethynyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• EN300-7125536
• 2763902-90-3
• 2,4-dichloro-6-ethynyl-1,3,5-triazine
• 2,4-Dichloro-6-ethynyl-1,3,5-triazine

• Inchi： 1S/C5HCl2N3/c1-2-3-8-4(6)10-5(7)9-3/h1H
• InChI Key： MYAPBAGDFPIPRX-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C#C)N=1)Cl

Computed Properties

• Exact Mass: 172.9547524g/mol
• Monoisotopic Mass: 172.9547524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 2,4-Dichloro-6-ethynyl-1,3,5-triazine

Comprehensive Guide to 2,4-Dichloro-6-ethynyl-1,3,5-triazine (CAS No. 2763902-90-3): Properties, Applications, and Market Insights

2,4-Dichloro-6-ethynyl-1,3,5-triazine (CAS No. 2763902-90-3) is a highly specialized triazine-based compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the chlorinated triazine family, which is known for its reactivity and utility in various industrial and research applications. The presence of both chloro and ethynyl functional groups in its structure makes it a valuable intermediate in organic synthesis and material science.

The chemical formula of 2,4-Dichloro-6-ethynyl-1,3,5-triazine is C₅H₂Cl₂N₃, and its molecular weight is approximately 187.99 g/mol. The compound exhibits a high degree of stability under standard conditions, making it suitable for a wide range of applications. Its reactive ethynyl group allows for further functionalization, enabling the synthesis of more complex molecules. Researchers and industries are increasingly exploring its potential in pharmaceutical intermediates, agrochemicals, and advanced materials.

One of the most notable applications of 2,4-Dichloro-6-ethynyl-1,3,5-triazine is in the field of polymer chemistry. The compound's ability to act as a cross-linking agent or a monomer precursor has made it a valuable component in the development of high-performance polymers. These polymers are used in industries such as electronics, automotive, and aerospace, where thermal stability and chemical resistance are critical. Additionally, the compound's triazine core is known for its flame-retardant properties, further enhancing its appeal in material science.

In the pharmaceutical industry, 2,4-Dichloro-6-ethynyl-1,3,5-triazine serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its chloro and ethynyl groups provide multiple sites for chemical modifications, allowing for the creation of diverse drug candidates. Recent studies have highlighted its potential in the development of anticancer agents and antiviral drugs, aligning with the growing demand for novel therapeutics in the post-pandemic era.

The agrochemical sector also benefits from the unique properties of 2,4-Dichloro-6-ethynyl-1,3,5-triazine. The compound's triazine backbone is a common feature in many herbicides and pesticides, and its functional groups enable the design of more effective and environmentally friendly crop protection products. With the global focus on sustainable agriculture and reduced chemical footprints, this compound is poised to play a pivotal role in the development of next-generation agrochemicals.

From a market perspective, the demand for 2,4-Dichloro-6-ethynyl-1,3,5-triazine is expected to grow steadily in the coming years. The compound's versatility and applicability across multiple industries make it a valuable asset for chemical manufacturers and researchers alike. Market analysts predict that the increasing adoption of high-performance materials and the ongoing advancements in pharmaceutical research will drive its demand. Furthermore, the compound's alignment with green chemistry principles enhances its appeal in an era where sustainability is a top priority.

In conclusion, 2,4-Dichloro-6-ethynyl-1,3,5-triazine (CAS No. 2763902-90-3) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with its broad applicability, make it a subject of ongoing research and development. Whether in polymer science, pharmaceuticals, or agrochemicals, this compound continues to demonstrate its value as a critical intermediate and functional material. As industries evolve and new challenges emerge, 2,4-Dichloro-6-ethynyl-1,3,5-triazine is likely to remain at the forefront of innovation.